N-(5-chloro-2-methoxyphenyl)-5-(2-nitrophenyl)furan-2-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-5-(2-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C18H13ClN2O5/c1-25-16-7-6-11(19)10-13(16)20-18(22)17-9-8-15(26-17)12-4-2-3-5-14(12)21(23)24/h2-10H,1H3,(H,20,22)
• InChI Key: IUWYATICVNTAOS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=C(O2)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H13ClN2O5
• Molecular Weight: 372.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-5-(2-nitrophenyl)furan-2-carboxamide: is a synthetic organic compound that belongs to the class of furan carboxamides This compound is characterized by the presence of a furan ring substituted with a carboxamide group, a 5-chloro-2-methoxyphenyl group, and a 2-nitrophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloro-2-methoxyphenyl)-5-(2-nitrophenyl)furan-2-carboxamide typically involves the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Carboxamide Group: The carboxamide group can be introduced by reacting the furan ring with an amine derivative in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC).

Substitution with 5-chloro-2-methoxyphenyl and 2-nitrophenyl Groups: The final step involves the substitution of the furan ring with 5-chloro-2-methoxyphenyl and 2-nitrophenyl groups through electrophilic aromatic substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalysts, optimized reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy and nitro groups, leading to the formation of corresponding oxides.

Reduction: Reduction of the nitro group can yield the corresponding amine derivative.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic rings, leading to various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) or sodium borohydride (NaBH4) can be used.

Substitution: Reagents such as halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are commonly used under appropriate conditions.

Major Products

Oxidation Products: Oxides of the methoxy and nitro groups.

Reduction Products: Amine derivatives from the reduction of the nitro group.

Substitution Products: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-5-(2-nitrophenyl)furan-2-carboxamide: has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methoxyphenyl)-5-(2-nitrophenyl)furan-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in biological processes.

Interacting with Receptors: Modulating receptor activity to influence cellular signaling pathways.

Altering Gene Expression: Affecting the expression of genes involved in various cellular functions.

Comparison with Similar Compounds

Similar Compounds

N-(5-chloro-2-methoxyphenyl)-5-(2-aminophenyl)furan-2-carboxamide: Similar structure but with an amino group instead of a nitro group.

N-(5-chloro-2-methoxyphenyl)-5-(2-hydroxyphenyl)furan-2-carboxamide: Similar structure but with a hydroxy group instead of a nitro group.

Uniqueness

• The presence of both 5-chloro-2-methoxyphenyl and 2-nitrophenyl groups in N-(5-chloro-2-methoxyphenyl)-5-(2-nitrophenyl)furan-2-carboxamide imparts unique chemical and biological properties that differentiate it from similar compounds. These properties may include enhanced reactivity, specific biological activities, and potential applications in various fields.